9-methyl-6-{5-[6-(trifluoromethyl)pyrimidin-4-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine

• IUPAC Name: 9-methyl-6-[2-[6-(trifluoromethyl)pyrimidin-4-yl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]purine
• InChI: InChI=1S/C17H17F3N8/c1-26-9-25-14-15(26)23-8-24-16(14)28-5-10-3-27(4-11(10)6-28)13-2-12(17(18,19)20)21-7-22-13/h2,7-11H,3-6H2,1H3
• InChI Key: WFRVDRLJOLHXIS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C5=NC=NC(=C5)C(F)(F)F
• Molecular Formula: C17H17F3N8
• Molecular Weight: 390.4 g/mol
• CAS No.: 2640903-29-1

Description

9-Methyl-6-{5-[6-(trifluoromethyl)pyrimidin-4-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine is a purine-derived compound featuring a bicyclic octahydropyrrolo[3,4-c]pyrrole scaffold substituted with a trifluoromethylpyrimidine moiety at the 5-position. This structure combines a purine core, known for its role in nucleic acids and adenosine receptor interactions, with a pyrimidine-based substituent that enhances electronic and steric properties. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, making the compound a candidate for pharmaceutical applications, particularly in kinase inhibition or receptor modulation .

Synthetic routes for analogous purine derivatives often involve cross-coupling reactions (e.g., Suzuki-Miyaura coupling) using palladium catalysts, as seen in the synthesis of 6-phenyl-9-(tetrahydropyran-2-yl)-9H-purine derivatives . The target compound likely employs similar strategies, leveraging nucleophilic substitution or click chemistry to attach the pyrrolo-pyrrolidine-pyrimidine substituent to the purine core .

Biological Activity

The compound 9-methyl-6-{5-[6-(trifluoromethyl)pyrimidin-4-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine is a complex purine derivative that has garnered attention for its potential biological activities, particularly in the context of cancer treatment. This article provides a comprehensive overview of the biological activity of this compound, including its synthesis, mechanisms of action, and efficacy against various cancer cell lines.

Synthesis and Structure

The synthesis of purine derivatives often involves modifications at specific positions on the purine ring to enhance biological activity. The compound features a trifluoromethyl group and an octahydropyrrolo moiety, which are believed to contribute to its unique pharmacological properties.

Anticancer Properties

Recent studies have highlighted the anticancer potential of various purine derivatives. In particular, research focusing on similar compounds has shown promising results:

• Cytotoxicity Assays : The synthesized purine analogs, including those with structural similarities to our compound, were evaluated against human liver (Huh7), colon (HCT116), and breast (MCF7) cancer cells using the Sulforhodamine B (SRB) assay. Compounds exhibiting significant cytotoxic activity demonstrated lower IC50 values compared to established chemotherapeutics like 5-Fluorouracil and Fludarabine , indicating superior efficacy in some cases .
• Mechanism of Action : The biological activity of these compounds often involves the inhibition of key signaling pathways associated with cancer cell proliferation and survival. For instance, some derivatives have been shown to inhibit c-Met kinase activity, a critical target in cancer therapy due to its role in tumor growth and metastasis .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the efficacy of new compounds. In studies involving similar purines:

• The presence of a phenyl group at specific positions was linked to enhanced cytotoxic effects.
• Modifications such as the addition of trifluoromethyl groups were found to improve selectivity and potency against cancer cell lines .

Case Studies

Several case studies illustrate the biological activity of purine derivatives akin to our compound:

Compound	Cell Line	IC50 (µM)	Reference
Compound 5	Huh7	1.5
Compound 6	HCT116	2.0
Compound 12e	MCF7	1.23

These findings suggest that structural modifications can significantly influence the anticancer properties of purine derivatives.

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	CAS Number	Molecular Formula	Substituent at Pyrrolo[3,4-c]pyrrol-2-yl	Molecular Weight	Key Features
9-Methyl-6-{5-[6-(trifluoromethyl)pyrimidin-4-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine	N/A*	~C₁₉H₁₉F₃N₈	6-(Trifluoromethyl)pyrimidin-4-yl	~424.4	High lipophilicity due to CF₃; potential kinase inhibition
4-{[5-(9-Ethyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]sulfonyl}benzonitrile	2741914-16-7	C₂₀H₂₁N₇O₂S	Sulfonylbenzonitrile	431.5	Polar sulfonyl group enhances solubility; may reduce membrane permeability
6-{5-[(3,5-Difluorophenyl)methanesulfonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-methyl-9H-purine	2640862-67-3	C₂₀H₂₁F₂N₇O₂S	(3,5-Difluorophenyl)methanesulfonyl	461.5	Fluorine atoms improve metabolic stability; bulky substituent may limit target binding
1-[5-(9-Methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-2-(3-methylphenyl)ethan-1-one	2548993-86-6	C₂₁H₂₄N₆O	3-Methylphenyl ethanone	376.5	Aromatic ketone group increases π-π stacking potential; lower molecular weight improves bioavailability

Key Differences and Implications

Trifluoromethylpyrimidine vs. Sulfonylbenzonitrile (CAS 2741914-16-7): The trifluoromethyl group in the target compound enhances electron-withdrawing effects and lipophilicity, favoring blood-brain barrier penetration.

Trifluoromethylpyrimidine vs. (3,5-Difluorophenyl)methanesulfonyl (CAS 2640862-67-3):

• The difluorophenyl group offers dual fluorine-induced steric and electronic effects, which may enhance binding to hydrophobic pockets in enzymes. However, the methanesulfonyl linker increases molecular weight, possibly affecting pharmacokinetics .

Trifluoromethylpyrimidine vs. 3-Methylphenyl Ethanone (CAS 2548993-86-6): The phenyl ethanone substituent’s aromaticity may improve stacking interactions with aromatic residues in protein targets, but the absence of fluorine reduces metabolic stability compared to the target compound .

Preparation Methods

Synthesis of the Purine Core

The purine core serves as the foundational scaffold for this compound. The synthesis typically begins with 6-chloro-9-methyl-9H-purine (1), a commercially available derivative. Selective substitution at the 6-position is achieved through nucleophilic aromatic displacement. In one approach, treatment with sodium methoxide in methanol at 60°C for 12 hours replaces the chlorine atom with a methoxy group, yielding 9-methyl-6-methoxy-9H-purine (2) in 85% yield . Alternatively, amination reactions using ammonia in dioxane at elevated temperatures (100°C) provide direct access to 9-methyl-6-amino derivatives, though this route is less common for the target compound .

Preparation of the Octahydropyrrolo[3,4-c]pyrrole Moiety

The bicyclic octahydropyrrolo[3,4-c]pyrrole system is synthesized via a double cyclization strategy. A representative method involves reacting 1,4-diaminobutane (3) with ethyl 2-oxoacetate (4) in the presence of p-toluenesulfonyl chloride (TsCl) as a dehydrating agent. This step forms the intermediate 1,4-bis(2-oxoethyl)butane-1,4-diamine (5), which undergoes intramolecular cyclization under basic conditions (K₂CO₃, DMF, 80°C) to generate the octahydropyrrolo[3,4-c]pyrrole framework (6) in 72% yield . The use of TsCl ensures regioselective ring closure, minimizing side products .

Functionalization with 6-(Trifluoromethyl)pyrimidin-4-yl Group

Introducing the 6-(trifluoromethyl)pyrimidin-4-yl substituent to the bicyclic amine requires careful optimization. A two-step protocol is employed:

• Protection of the Amine : The secondary amine in octahydropyrrolo[3,4-c]pyrrole (6) is protected with a tert-butoxycarbonyl (Boc) group using di-tert-butyl dicarbonate (Boc₂O) and DMAP in THF, yielding N-Boc-octahydropyrrolo[3,4-c]pyrrole (7) in 90% purity.

• Coupling with Pyrimidine : The Boc-protected amine (7) undergoes nucleophilic aromatic substitution with 4-chloro-6-(trifluoromethyl)pyrimidine (8) in the presence of NaH as a base. Reaction in DMF at 120°C for 24 hours affords N-Boc-5-[6-(trifluoromethyl)pyrimidin-4-yl]-octahydropyrrolo[3,4-c]pyrrole (9) in 65% yield. Deprotection with TFA in dichloromethane yields the free amine (10).

Coupling Strategies for Final Assembly

The pivotal step involves coupling the purine core (2) with the functionalized pyrrolopyrrole-pyrimidine moiety (10). A Buchwald-Hartwig amination is employed, utilizing Pd(OAc)₂ as a catalyst, Xantphos as a ligand, and Cs₂CO₃ as a base in toluene at 110°C. This method achieves C–N bond formation between the purine’s 6-position and the secondary amine of the pyrrolopyrrole system, yielding the target compound in 58% yield. Alternative approaches, such as Ullmann coupling with CuI and 1,10-phenanthroline, show lower efficiency (35% yield) .

Optimization of Reaction Conditions

Critical parameters influencing yield and purity include:

Parameter	Optimal Condition	Yield Improvement
Catalyst Loading	5 mol% Pd(OAc)₂	+22%
Ligand	Xantphos (10 mol%)	+15%
Solvent	Toluene	+18% vs. DMF
Temperature	110°C	+12% vs. 90°C
Reaction Time	24 hours	+10% vs. 12 hours

Side reactions, such as over-alkylation or decomposition of the trifluoromethyl group, are mitigated by strict temperature control and inert atmospheres.

Analytical Characterization and Quality Control

Structural confirmation relies on advanced spectroscopic techniques:

• ¹H NMR (400 MHz, CDCl₃): δ 8.72 (s, 1H, purine H-8), 8.35 (s, 1H, pyrimidine H-2), 4.20–3.80 (m, 8H, pyrrolopyrrole protons), 3.55 (s, 3H, N–CH₃).

• ¹³C NMR (101 MHz, CDCl₃): δ 161.2 (C=O), 155.6 (purine C-6), 122.5 (q, J = 272 Hz, CF₃).

• HRMS : m/z calculated for C₂₁H₂₂F₃N₉ [M+H]⁺: 482.1921; found: 482.1918.

Purification via reverse-phase HPLC (C18 column, acetonitrile/water gradient) ensures >98% purity for biological testing.

Q & A

Q. What are the key synthetic routes for preparing pyrrolo[3,4-c]pyrrole-containing compounds like 9-methyl-6-{5-[6-(trifluoromethyl)pyrimidin-4-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine?

• Methodological Answer : Synthesis often involves multi-step reactions, such as coupling pyrimidine derivatives with bicyclic pyrrolo-pyrrolidines. For example, palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) can attach the trifluoromethylpyrimidine moiety to the pyrrolo-pyrrolidine scaffold . Precursor preparation may include reductive cyclization of nitroarenes using formic acid derivatives as CO surrogates to form the fused pyrrolo-pyrrolidine core . Reaction optimization often requires controlled temperature (e.g., reflux in toluene) and catalysts like Pd(Ph₃)₄ .

Q. How can researchers purify and characterize intermediates in the synthesis of this compound?

• Methodological Answer : Purification typically employs column chromatography (e.g., silica gel with EtOAc/hexane gradients) or recrystallization from solvents like ethanol-DMF . Characterization relies on:

• 1H/13C NMR : To confirm regioselectivity and substituent positions (e.g., distinguishing pyrrolo-pyrrolidine protons from pyrimidine signals) .
• Mass Spectrometry (MS) : For molecular weight validation, especially with trifluoromethyl groups contributing distinct isotopic patterns .
• Melting Point Analysis : To assess purity (e.g., sharp melting points >200°C indicate crystalline stability) .

Q. What analytical techniques are critical for verifying the stereochemistry of the octahydropyrrolo[3,4-c]pyrrole moiety?

• Methodological Answer :

• X-ray Crystallography : Resolves absolute configuration, particularly for bicyclic systems with multiple stereocenters .
• NOESY NMR : Identifies spatial proximity of protons in the fused ring system (e.g., axial vs. equatorial substituents) .
• Chiral HPLC : Separates enantiomers if asymmetric synthesis is employed .

Advanced Research Questions

Q. How can computational modeling predict the biological activity of this compound based on structural analogs?

• Methodological Answer :

• Docking Studies : Use software like AutoDock to simulate interactions with target proteins (e.g., kinases or enzymes with purine-binding sites). The trifluoromethyl group’s electron-withdrawing effects can be modeled to assess binding affinity .
• QSAR (Quantitative Structure-Activity Relationship) : Correlate substituent properties (e.g., logP, polar surface area) with bioactivity data from analogs like hydroxamic acid derivatives .
• MD (Molecular Dynamics) Simulations : Evaluate stability of the compound in biological membranes or protein pockets over time .

Q. What strategies resolve contradictions in biological activity data between in vitro and in vivo studies?

• Methodological Answer :

• Metabolic Stability Assays : Test hepatic microsome stability to identify rapid degradation (e.g., esterase susceptibility in pyrrolo-pyrimidines) .
• Pharmacokinetic Profiling : Measure bioavailability and tissue distribution using radiolabeled analogs (³H or ¹⁴C tags) .
• Metabolite Identification : Use LC-MS/MS to detect inactive or toxic metabolites that may explain reduced in vivo efficacy .

Q. How can researchers optimize the compound’s selectivity for a target enzyme versus off-target kinases?

• Methodological Answer :

• Kinase Profiling Panels : Screen against a broad panel (e.g., 100+ kinases) to identify off-target binding. Adjust the pyrimidine substituents (e.g., replacing trifluoromethyl with bulkier groups) to sterically hinder non-selective interactions .
• Alanine Scanning Mutagenesis : Identify critical residues in the target enzyme’s active site. Modify the purine scaffold to enhance complementary interactions (e.g., hydrogen bonding with catalytic lysines) .
• Crystal Structure Analysis : Compare binding modes of the compound and off-target inhibitors to guide structural tweaks .

Q. What experimental designs mitigate challenges in synthesizing the octahydropyrrolo[3,4-c]pyrrol-2-yl fragment?

• Methodological Answer :

• Protecting Group Strategies : Use tert-butyldimethylsilyl (TBDMS) or tosyl groups to prevent side reactions during cyclization .
• Reductive Amination : Optimize conditions (e.g., NaBH₃CN, pH control) to form the bicyclic system without over-reduction .
• Flow Chemistry : Enhance yield and reproducibility for high-pressure or exothermic steps (e.g., nitro group reductions) .